2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H24N4O5/c1-5-13-11-22-19-17(18(13)30-6-2)20(27)25(21(28)24(19)3)12-16(26)23-14-8-7-9-15(10-14)29-4/h7-11H,5-6,12H2,1-4H3,(H,23,26)
• InChI Key: OAJIFDAVZJTJLQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C21H24N4O5
• Molecular Weight: 412.4 g/mol

Description

The compound contains several functional groups including ethoxy, methyl, dioxo, and methoxyphenyl groups. The presence of these groups suggests that the compound could have interesting chemical properties and could potentially be used in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its functional groups. For example, the ethoxy and methoxy groups are ether functional groups, which are generally stable but can undergo reactions under certain conditions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity can be predicted based on the functional groups present in the molecule.

Scientific Research Applications

Antiseptic and Medical Applications

Historically, compounds similar to 1-Ethoxy-2-propanol were used for antiseptic purposes. . While modern medical applications have evolved, understanding its properties may lead to novel antiseptic formulations or drug delivery systems.

Joseph Lister’s use of ethers for antiseptic surgery

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Compounds with similar structures can have different safety profiles depending on factors such as reactivity, toxicity, and flammability.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its reactivity, stability, and possible uses in fields such as medicine or materials science.